Cas no 214360-45-9 ((3-Cyanophenyl)boronic acid, neopentyl glycol ester)

• Product Name: (3-Cyanophenyl)boronic acid, neopentyl glycol ester
• CAS No: 214360-45-9
• MF: C₁₂H₁₄BNO₂
• MW: 215.056063175201
• MDL: MFCD09750437
• CID: 242865
• PubChem ID: 24883805
• Update Time: 2025-04-19

(3-Cyanophenyl)boronic acid, neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
• (3-Cyanophenyl)boronic acid, neopentyl glycol ester
• Benzonitrile,3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• 2-(3-Cyanophenyl)-5,5'-dimethyl-1,3,2-dioxaborinane
• SCHEMBL5265998
• 2-(3-Cyanophenyl)-5,5
• AKOS015999760
• CS-0173780
• I-dimethyl-1,3,2-dioxaborinane
• D96358
• A851934
• 214360-45-9
• 2-(3-cyanophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
• 2-(3-Cyanophenyl)-5,5mu-dimethyl-1,3,2-dioxaborinane
• AC-27377
• 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-benzonitrile
• RTYUBKQTFNAFQC-UHFFFAOYSA-N
• MFCD09750437
• DTXSID80584636
• BS-25008
• (3-Cyanophenyl)boronic acid neopentyl glycol ester
• Benzonitrile, 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• (3-Cyanophenyl)boronic acid, neopentyl glycol ester, 95%

• MDL： MFCD09750437
• Inchi： 1S/C12H14BNO2/c1-12(2)8-15-13(16-9-12)11-5-3-4-10(6-11)7-14/h3-6H,8-9H2,1-2H3
• InChI Key： RTYUBKQTFNAFQC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C#N)C=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 215.11200
• Monoisotopic Mass: 215.1117589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 85-87 °C
• Boiling Point: 350.2±25.0 °C at 760 mmHg
• Flash Point: 165.6±23.2 °C
• Refractive Index: 1.511
• PSA: 42.25000
• LogP: 1.32648
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-Cyanophenyl)boronic acid, neopentyl glycol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles